Cas no 89013-88-7 (Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)

Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- structure
89013-88-7 structure
Product Name:Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
CAS No:89013-88-7
MF:C14H11N3O2
MW:253.256042718887
CID:615875
PubChem ID:380227
Update Time:2025-04-19

Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
    • 2-(4-methoxyphenyl)-5-pyridin-4-yl-1,3,4-oxadiazole
    • SR-01000503587
    • CCG-113230
    • 2-(4-methoxyphenyl)-5-(4-pyridyl)-1,3,4-oxadiazole
    • NSC-665703
    • NSC665703
    • 4-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)pyridine
    • NCI60_022690
    • 89013-88-7
    • AKOS000562944
    • SR-01000503587-1
    • Oprea1_378326
    • Oprea1_717558
    • Methyl 4-(5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl)phenyl ether
    • CHEMBL1982460
    • DTXSID60327548
    • Inchi: 1S/C14H11N3O2/c1-18-12-4-2-10(3-5-12)13-16-17-14(19-13)11-6-8-15-9-7-11/h2-9H,1H3
    • InChI Key: QGXSXPVCFLKHQV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CN=CC=2)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 253.085
  • Monoisotopic Mass: 253.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 61Ų
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